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Compound of Interest

Compound Name: Endralazine

Cat. No.: B1218957 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Endralazine could not be located in the

available resources. The following information is based on general laboratory safety principles

for handling potentially hazardous chemicals. This guidance is not a substitute for a substance-

specific SDS, which must be obtained from your chemical supplier before any handling, use, or

disposal of Endralazine. Always perform a risk assessment for your specific laboratory

procedures.

Chemical Identification
For clarity and proper record-keeping, the known identifiers for Endralazine are provided

below.

Identifier Value

Chemical Name
6-benzoyl-5,6,7,8-tetrahydropyrido[4,3-

c]pyridazin-3(2H)-one hydrazone

Synonyms Endralazina, Endralazinum

CAS Number 39715-02-1

Molecular Formula C₁₄H₁₅N₅O

Molecular Weight 269.3 g/mol
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Personal Protective Equipment (PPE)
When handling Endralazine, or any chemical with unknown specific hazards, a conservative

approach to personal protection is essential. The following table outlines general PPE

recommendations based on standard laboratory safety protocols.[1][2][3][4][5]

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects eyes and face from

splashes, dust, and aerosols.

[2][4]

Skin Protection

- Disposable nitrile gloves (or

other chemically resistant

gloves). Consider double-

gloving for enhanced

protection.- A fully fastened

laboratory coat, preferably a

chemical-resistant gown.

Prevents skin contact with the

chemical.[2]

Respiratory Protection

A NIOSH-approved respirator

may be necessary, especially

when handling powders

outside of a certified chemical

fume hood or when aerosols

may be generated. The type of

respirator should be

determined by a risk

assessment.

Prevents inhalation of dust or

aerosols.

General Hygiene

- Wash hands thoroughly after

handling.- Do not eat, drink, or

smoke in the laboratory.[6]

Prevents accidental ingestion

and contamination.[6]

Operational Plan for Safe Handling and Disposal
A strict operational plan is vital for the safe handling and disposal of chemical compounds.[6][7]
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Handling Procedures
Engineering Controls: Always handle Endralazine in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation risk.[6]

Preparation: Before beginning work, ensure all necessary PPE is available and in good

condition. Designate a specific area for handling to prevent cross-contamination.[8]

Procedural Discipline: Avoid creating dust when handling the solid form. If possible, handle

the compound in solution. Use compatible labware and ensure all containers are clearly and

accurately labeled.[9]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.[7]

Waste Segregation: Do not mix Endralazine waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.[10]

Waste Collection:

Solid Waste: Collect in a dedicated, clearly labeled, and sealable hazardous waste

container.[8]

Liquid Waste: Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

[11]

Storage: Store sealed hazardous waste containers in a designated, secure, and well-

ventilated area away from incompatible materials.[11]

Disposal: Contact your institution's EHS department or a certified hazardous waste disposal

company to arrange for pickup and disposal.[7] Follow all local, state, and federal regulations

for hazardous waste disposal.[7]

Decontamination: Triple rinse empty containers with a suitable solvent. Collect the rinsate as

hazardous waste. After decontamination, deface the label on the empty container before
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disposing of it according to your laboratory's procedures for non-hazardous waste.

Emergency Procedures: Chemical Spill Response
In the event of a chemical spill, a prompt and safe response is critical. The following workflow

outlines a general procedure for a minor chemical spill in a laboratory setting. For major spills,

evacuate the area and contact emergency personnel.[12][13][14]
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General Workflow for Minor Chemical Spill Response

Initial Actions

Containment & Cleanup

Final Steps

Alert personnel in the immediate area

Assess the spill and consult the SDS

Don appropriate PPE

Contain the spill with absorbent material

Neutralize (if applicable and safe)

Collect residue and contaminated materials

Place waste in a labeled, sealed container

Decontaminate the spill area and equipment

Dispose of waste through EHS

Report the incident

Click to download full resolution via product page

Caption: General workflow for responding to a minor chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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